Cas no 91890-17-4 (1-[1-(Cyclohex-1-en-1-yl)-1-isocyanoethanesulfonyl]-4-methylbenzene)

• Product Name: 1-[1-(Cyclohex-1-en-1-yl)-1-isocyanoethanesulfonyl]-4-methylbenzene
• CAS No: 91890-17-4
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 2814392
• PubChem ID: 71328591
• Update Time: 2025-04-21

1-[1-(Cyclohex-1-en-1-yl)-1-isocyanoethanesulfonyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID40757526
• 1-[1-(Cyclohex-1-en-1-yl)-1-isocyanoethanesulfonyl]-4-methylbenzene
• 91890-17-4

• Inchi： 1S/C16H19NO2S/c1-13-9-11-15(12-10-13)20(18,19)16(2,17-3)14-7-5-4-6-8-14/h7,9-12H,4-6,8H2,1-2H3
• InChI Key： RECFXTSCTSVDSZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C)(C1=CCCCC1)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 289.11365002Da
• Monoisotopic Mass: 289.11365002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų